Cas no 136562-59-9 (Methyl 4-[3-(trifluoromethyl)phenoxy]benzoate)

• Product Name: Methyl 4-[3-(trifluoromethyl)phenoxy]benzoate
• CAS No: 136562-59-9
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 2771844
• PubChem ID: 15036760
• Update Time: 2025-04-21

Methyl 4-[3-(trifluoromethyl)phenoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 136562-59-9
• DTXSID60567321
• DB-402429
• Methyl 4-(3-trifluoromethyl-phenoxy)-benzoate
• AKOS002678283
• SCHEMBL694268
• Methyl 4-[3-(trifluoromethyl)phenoxy]benzoate
• 4-(3-trifluoromethyl-phenoxy)-benzoic acid methyl ester
• Benzoic acid, 4-[3-(trifluoromethyl)phenoxy]-, methyl ester

• Inchi： 1S/C15H11F3O3/c1-20-14(19)10-5-7-12(8-6-10)21-13-4-2-3-11(9-13)15(16,17)18/h2-9H,1H3
• InChI Key： JJQCNRYKPSJKSW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų